Cas no 1805204-82-3 (3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxaldehyde
• CAS No: 1805204-82-3
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4888064
• Update Time: 2025-06-11

3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxaldehyde

• Inchi： 1S/C8H7F2NO3/c1-14-5-2-4(3-12)11-8(13)6(5)7(9)10/h2-3,7H,1H3,(H,11,13)
• InChI Key： DPIWPUNACLHUCD-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C=O)=CC=1OC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 334
• XLogP3: 0.2
• Topological Polar Surface Area: 55.4

Additional information on 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxaldehyde

Introduction to 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxaldehyde (CAS No. 1805204-82-3)

3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxaldehyde (CAS No. 1805204-82-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in the synthesis of various pharmacologically active agents. The presence of multiple functional groups, including a difluoromethyl moiety, a hydroxy group, and a methoxy group, along with an aldehyde functionality at the 6-position, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The difluoromethyl group is particularly noteworthy as it is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. In recent years, the incorporation of fluorine atoms into drug molecules has become a cornerstone strategy in the development of novel therapeutics. The electron-withdrawing nature of fluorine atoms can influence the electronic properties of adjacent functional groups, thereby affecting the overall reactivity and biological activity of the compound. This feature has been extensively studied in the context of developing antiviral, anticancer, and anti-inflammatory agents.

The hydroxy and methoxy substituents in 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxaldehyde contribute to its chiral environment and potential for further derivatization. These groups can participate in hydrogen bonding interactions, which are crucial for the binding of small molecules to biological macromolecules such as enzymes and receptors. The aldehyde functionality at the 6-position serves as a reactive handle for further chemical transformations, including condensation reactions with amine derivatives to form Schiff bases or subsequent reduction to yield alcohols. Such modifications are often employed in drug discovery pipelines to explore new chemical space and identify compounds with enhanced therapeutic profiles.

In the realm of contemporary pharmaceutical research, pyridine derivatives continue to be a focal point due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can exhibit inhibitory effects on various enzymes and receptors involved in pathophysiological processes. For instance, derivatives of pyridine have been investigated for their potential in treating neurological disorders, cardiovascular diseases, and infectious diseases. The structural motif of 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxaldehyde aligns well with these trends, offering a promising scaffold for designing novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening techniques have accelerated the process of identifying lead compounds from large molecular libraries. The unique combination of functional groups in 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxaldehyde makes it an attractive candidate for virtual screening against diverse biological targets. Computational studies have shown that such compounds can interact with key residues in enzyme active sites or receptor binding pockets, suggesting their potential as inhibitors or modulators. These insights are further corroborated by experimental studies that have begun to explore the pharmacological properties of related pyridine derivatives.

The synthesis of 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxaldehyde presents an interesting challenge due to the need for precise functional group manipulation while maintaining regioselectivity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and organometallic chemistry, have enabled chemists to construct complex molecular frameworks with high efficiency and selectivity. These techniques are particularly valuable in introducing fluorinated moieties into organic molecules, which often require multi-step syntheses due to the inherent reactivity of fluorine-containing intermediates.

From a medicinal chemistry perspective, the development of new synthetic routes for pyridine derivatives is essential for facilitating rapid access to novel drug candidates. The availability of reliable synthetic protocols allows researchers to modify key structural features while minimizing side reactions and maximizing yield. This flexibility is critical for exploring structure-activity relationships (SAR) and optimizing lead compounds towards clinical candidates. The synthesis of 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxaldehyde exemplifies these principles by showcasing how multiple functional groups can be integrated into a single molecular entity through carefully designed synthetic strategies.

The potential applications of 3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxaldehyde extend beyond its role as a synthetic intermediate. Preliminary biological evaluations have suggested that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions. For example, studies have indicated that pyridine derivatives can interfere with metabolic pathways or signal transduction cascades that are dysregulated in diseases such as cancer or inflammation-related disorders. Further investigation into its biological profile could uncover novel therapeutic opportunities.

In conclusion,3-(Difluoromethyl)-2-hydroxy-4-methoxypyridine-6-carboxaldehyde (CAS No. 1805204-82-3) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a versatile scaffold for drug discovery efforts aimed at addressing various human health challenges. As our understanding of molecular interactions continues to evolve through advanced computational methods and experimental techniques,this compound will likely play an important role in shaping future therapeutic strategies.